2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide

• Molecular Formula: C13H9Cl3N2O
• Molecular Weight: 315.6 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-(3,5-dichloropyridin-2-yl)acetamide
• InChI: InChI=1S/C13H9Cl3N2O/c14-9-3-1-8(2-4-9)5-12(19)18-13-11(16)6-10(15)7-17-13/h1-4,6-7H,5H2,(H,17,18,19)
• InChI Key: DQHBOCYWJHNRJU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=C(C=N2)Cl)Cl)Cl

Description

2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide, commonly known as ACPA, is a chemical compound that belongs to the class of anilide derivatives. It is a potent and selective agonist of the cannabinoid receptor type 1 (CB1), which is a G protein-coupled receptor that is widely distributed in the central nervous system. ACPA has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including pain, anxiety, depression, and addiction.

Mechanism of Action

ACPA is a potent and selective agonist of the 2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of the 2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide receptor by ACPA leads to the inhibition of adenylyl cyclase, which reduces the production of cyclic AMP (cAMP) and activates various downstream signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These signaling pathways are involved in the regulation of various cellular processes, including neurotransmitter release, synaptic plasticity, and gene expression.
Biochemical and Physiological Effects:
ACPA has been shown to produce a wide range of biochemical and physiological effects, including analgesia, anxiolysis, antidepressant-like effects, and anti-addictive effects. In addition, ACPA has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACPA in laboratory experiments is its high potency and selectivity for the 2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide receptor, which allows for precise modulation of the endocannabinoid system. However, one of the limitations of using ACPA is its potential off-target effects, as it may interact with other receptors or signaling pathways that are not directly related to the 2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide receptor.

Future Directions

There are several future directions for the research on ACPA, including the development of more selective and potent 2-(4-chlorophenyl)-N-(3,5-dichloro-2-pyridinyl)acetamide receptor agonists, the investigation of the potential therapeutic applications of ACPA in various neurological and psychiatric disorders, and the elucidation of the underlying mechanisms of action of ACPA in modulating the endocannabinoid system. Additionally, the use of ACPA in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its potential side effects.

Synthesis Methods

The synthesis of ACPA involves the reaction of 4-chloroaniline with 3,5-dichloro-2-pyridinecarboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the corresponding amide intermediate. The amide intermediate is then treated with acetic anhydride in the presence of a base, such as triethylamine, to yield ACPA as a white crystalline solid with a melting point of 175-177°C.

Scientific Research Applications

ACPA has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including pain, anxiety, depression, and addiction. In preclinical studies, ACPA has been shown to produce analgesic effects in animal models of acute and chronic pain, without causing sedation or motor impairment. ACPA has also been shown to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression, respectively. Additionally, ACPA has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use as an anti-addictive agent.